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Compound of Interest

Compound Name: Furfuryl tetrahydropyranyladenine

Cat. No.: B184445 Get Quote

Disclaimer: This document provides general guidance on the disposal of furfuryl
tetrahydropyranyladenine based on standard laboratory chemical safety principles. No

specific Safety Data Sheet (SDS) for furfuryl tetrahydropyranyladenine was found.

Therefore, it is imperative to consult with your institution's Environmental Health and Safety

(EHS) department for specific disposal instructions that comply with local, state, and federal

regulations.

Hazard Assessment and Waste Characterization
Due to the absence of a specific SDS for furfuryl tetrahydropyranyladenine, a conservative

approach to its handling and disposal is recommended. The molecule contains a furfuryl group,

and related compounds like furfuryl alcohol are classified as hazardous.[1][2] Therefore, it is

prudent to treat furfuryl tetrahydropyranyladenine as potentially hazardous chemical waste.

Key Principles for Waste Characterization:

Assume Hazard: In the absence of specific data, treat the compound as hazardous.

Check for Mixtures: If the furfuryl tetrahydropyranyladenine waste is mixed with other

chemicals, the entire mixture must be characterized based on its most hazardous

component.
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Consult EHS: Your institution's EHS department is the ultimate authority on waste

characterization and disposal procedures.

Personal Protective Equipment (PPE)
Before handling furfuryl tetrahydropyranyladenine for disposal, ensure you are wearing the

appropriate personal protective equipment (PPE).

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Additional PPE As required by your institution's protocols.

Step-by-Step Disposal Protocol
The following protocol outlines the general steps for the proper disposal of furfuryl
tetrahydropyranyladenine.

Step 1: Waste Segregation

Segregate waste containing furfuryl tetrahydropyranyladenine from other waste streams.

[3]

Do not mix this waste with non-hazardous trash, sharps, or biological waste unless

specifically instructed to do so by your EHS department.

Keep incompatible chemicals separate to avoid dangerous reactions.[4][5]

Step 2: Containerization

Solid Waste: Place solid furfuryl tetrahydropyranyladenine waste, including contaminated

items like weigh boats and filter paper, in a designated, leak-proof container with a secure

lid.[6]
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Liquid Waste: Collect solutions containing furfuryl tetrahydropyranyladenine in a

chemically compatible, shatter-resistant container with a tight-fitting screw cap.[5] Do not fill

the container to more than 90% capacity to allow for expansion.

Sharps: Any chemically contaminated sharps (e.g., needles, Pasteur pipettes) must be

placed in a designated, puncture-resistant sharps container labeled for chemical

contamination.[7]

Step 3: Labeling

Clearly label the waste container with the words "Hazardous Waste."[8]

The label must include the full chemical name: "Furfuryl tetrahydropyranyladenine." Do

not use abbreviations.

Indicate the approximate quantity or concentration of the waste.

Include the accumulation start date on the label.[3]

Step 4: Storage

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[5]

The SAA should be at or near the point of waste generation.

Ensure the storage area is well-ventilated and away from heat sources or direct sunlight.[9]

Use secondary containment, such as a plastic tub, to capture any potential leaks.[4][7]

Step 5: Request for Pickup

Once the waste container is full or has been in storage for the maximum allowable time

(typically six months in academic labs), arrange for its collection by your institution's EHS

department.[4][7]

Follow your institution's specific procedures for requesting a chemical waste pickup.[8]
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Never dispose of furfuryl tetrahydropyranyladenine down the drain or in the regular trash.[8]

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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